Cas no 1028757-83-6 (2-\u200bAmino-\u200b5-\u200bchloro-\u200b3-\u200bfluorobenzoic acid)

• Product Name: 2-\u200bAmino-\u200b5-\u200bchloro-\u200b3-\u200bfluorobenzoic acid
• CAS No: 1028757-83-6
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD11193641
• CID: 2952853
• PubChem ID: 28974150
• Update Time: 2025-05-26

2-\u200bAmino-\u200b5-\u200bchloro-\u200b3-\u200bfluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-氨基-5-氯-3-氟苯甲酸
• 2-amino-5-chloro-3-fluorobenzoic acid
• 2-Amino-5-chloro-3-fluoro-benzoic acid
• ARIQKGDNEINNLI-UHFFFAOYSA-N
• 1517AJ
• Z1839480461
• AKOS009259859
• SB30263
• CS-0047219
• SCHEMBL13469240
• AS-41215
• 2-amino-5-chloro-3-fluorobenzoicacid
• EN300-177655
• MFCD11193641
• Z362758770
• DB-422869
• SY158224
• 1028757-83-6
• 820-483-9
• 2-\u200bAmino-\u200b5-\u200bchloro-\u200b3-\u200bfluorobenzoic acid

• MDL： MFCD11193641
• Inchi： 1S/C7H5ClFNO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： ARIQKGDNEINNLI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-\u200bAmino-\u200b5-\u200bchloro-\u200b3-\u200bfluorobenzoic acid

2-Amino-5-chloro-3-fluorobenzoic acid: A Comprehensive Overview (CAS No. 1028757-83-6)

2-Amino-5-chloro-3-fluorobenzoic acid (CAS No. 1028757-83-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in the synthesis of more complex molecules.

The molecular structure of 2-amino-5-chloro-3-fluorobenzoic acid consists of a benzene ring substituted with an amino group (-NH₂) at the 2-position, a chlorine atom (-Cl) at the 5-position, and a fluorine atom (-F) at the 3-position. The presence of these substituents imparts distinct chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a surge in research focused on the synthesis and applications of 2-amino-5-chloro-3-fluorobenzoic acid. One notable area of interest is its potential as a building block for the development of new drugs. The amino group can participate in hydrogen bonding and other interactions with biological targets, while the chlorine and fluorine atoms can influence the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for improved pharmacokinetics and efficacy.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-amino-5-chloro-3-fluorobenzoic acid as a key intermediate in the synthesis of a series of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent activity against several viral strains, including influenza and herpes simplex virus. The unique combination of functional groups in 2-amino-5-chloro-3-fluorobenzoic acid allowed for fine-tuning of the molecular properties to achieve optimal antiviral activity.

Beyond antiviral applications, 2-amino-5-chloro-3-fluorobenzoic acid has also been explored for its potential in cancer therapy. A recent publication in Cancer Research reported that certain derivatives of this compound showed selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action was attributed to the ability of these derivatives to disrupt specific signaling pathways involved in cancer cell proliferation and survival.

The synthetic accessibility of 2-amino-5-chloro-3-fluorobenzoic acid has further enhanced its utility in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of 3-fluoroanthranilic acid with chlorinating agents followed by deprotection steps to yield the desired product. These synthetic strategies not only improve yield but also reduce environmental impact by minimizing waste generation.

In addition to its direct applications in drug development, 2-amino-5-chloro-3-fluorobenzoic acid serves as a valuable tool in chemical biology research. Its unique structure allows it to be used as a probe to study protein-ligand interactions and enzyme inhibition mechanisms. By incorporating this compound into designed assays, researchers can gain insights into the molecular basis of various biological processes and diseases.

The safety profile of 2-amino-5-chloro-3-fluorobenzoic acid is another important consideration. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-amino-5-chloro-3-fluorobenzoic acid (CAS No. 1028757-83-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it an invaluable tool for developing new therapeutic agents and advancing our understanding of biological systems. As research continues to uncover new applications, this compound is likely to play an increasingly important role in future drug discovery efforts.